
A Guide to the Safe Disposal of Amino-PEG1-C2-
acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Amino-PEG1-C2-acid

Cat. No.: B1664896 Get Quote

This guide provides essential safety and logistical information for the proper disposal of Amino-
PEG1-C2-acid, a PEG-based PROTAC linker. Adherence to these procedures is critical for

ensuring laboratory safety and environmental protection. This document is intended for

researchers, scientists, and drug development professionals.

Key Compound Information
A summary of the key identifiers and physical properties of Amino-PEG1-C2-acid is provided

below. This information is crucial for accurate labeling and safe handling during the disposal

process.

Property Value

CAS Number 144942-89-2

Molecular Formula C5H11NO3

Molecular Weight 133.15 g/mol

Purity Typically ≥98%

Solubility Water, DMSO, DMF

Storage -20°C
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The following diagram outlines the step-by-step process for the safe disposal of Amino-PEG1-
C2-acid.
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Caption: Disposal workflow for Amino-PEG1-C2-acid.

Detailed Disposal Procedures
The overriding principle for the disposal of any laboratory chemical is to formulate a waste

management plan before beginning any experimental work[1].

1. Personal Protective Equipment (PPE)

Before handling Amino-PEG1-C2-acid for disposal, ensure you are wearing the appropriate

personal protective equipment[2]:

Safety Goggles: To protect eyes from potential splashes.

Lab Coat: To protect skin and clothing.

Nitrile Gloves: To prevent direct skin contact.

Closed-toe Shoes: To protect feet from spills.

2. Waste Segregation and Containerization

Proper segregation of chemical waste is crucial to prevent accidental reactions and to ensure

compliant disposal[1][3].

Solid Waste:

This includes unused or expired Amino-PEG1-C2-acid powder, as well as contaminated

consumables such as weigh boats, gloves, and paper towels[3][4].

Place all solid waste into a designated, sealable container labeled "Non-Halogenated Solid

Chemical Waste"[2]. Ensure the container is compatible with the chemical.

Clearly label the container with the full chemical name: "Amino-PEG1-C2-acid" and its

CAS number: "144942-89-2".
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Liquid Waste:

This includes solutions containing Amino-PEG1-C2-acid and any rinseate from cleaning

contaminated glassware.

Collect all liquid waste in a designated, sealable, and shatter-resistant container labeled

"Non-Halogenated Liquid Chemical Waste"[2].

List all chemical constituents and their approximate concentrations on the label. Do not

mix incompatible waste streams[3].

Rinse empty containers of Amino-PEG1-C2-acid three times with a suitable solvent.

Collect the rinseate as hazardous liquid waste[4].

3. Storage of Waste

Store sealed waste containers in a designated, well-ventilated hazardous waste

accumulation area[2].

Ensure the storage area is secure and away from general laboratory traffic.

Do not accumulate large quantities of waste. Adhere to your institution's limits for hazardous

waste storage[1].

4. Final Disposal

Never dispose of Amino-PEG1-C2-acid down the drain or in the regular trash[2].

Disposal of chemical waste must be handled by your institution's Environmental Health and

Safety (EHS) office or a certified hazardous waste management contractor[2][3].

Follow your institution's specific procedures for requesting a waste pickup.

Complete all required waste disposal forms or logs accurately and retain copies for your

records as required by regulations[3].

Disclaimer: This guide provides general recommendations based on available safety

information. Always consult your institution's specific chemical hygiene plan and waste disposal
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protocols, as well as local, state, and federal regulations, to ensure full compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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